6-(4-Nitrophenyl)-1,3,5-triazine-2,4-diamine

• IUPAC Name: 6-(4-nitrophenyl)-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C9H8N6O2/c10-8-12-7(13-9(11)14-8)5-1-3-6(4-2-5)15(16)17/h1-4H,(H4,10,11,12,13,14)
• InChI Key: NMEQRRZUQAFVIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=NC(=N2)N)N)[N+](=O)[O-]
• Molecular Formula: C9H8N6O2
• DSSTOX Substance ID: DTXSID90298151
• Molecular Weight: 232.20 g/mol
• CAS No.: 29366-73-2

Description

The compound is a derivative of triazine, which is a class of nitrogen-containing heterocycles. The “4-Nitrophenyl” part suggests the presence of a nitrophenyl group, which is a functional group consisting of a phenyl ring and a nitro group.

Synthesis Analysis

While the exact synthesis process for this specific compound isn’t available, similar compounds are often synthesized through reactions involving nitration, substitution, or condensation.

Chemical Reactions Analysis

Triazine derivatives are known to participate in a variety of chemical reactions, often acting as electrophiles. The nitro group can also undergo reduction reactions.

Scientific Research Applications

Molecular Structure and Stability

• Xiaolin Pan and F. Jian (2009) synthesized a compound related to 6-(4-Nitrophenyl)-1,3,5-triazine-2,4-diamine, focusing on its molecular conformation and stability. They highlighted the significance of hydrogen-bonding interactions in stabilizing the molecular structure (Pan & Jian, 2009).

Kinetic Reactions

• A study by Konakahara et al. (1988) examined the kinetic reactions of similar 6-substituted 2,4-diamino-1,3,5-triazines. They provided insights into reaction rates and mechanisms, relevant to understanding how these compounds behave in various conditions (Konakahara et al., 1988).

Anti-Plasmodial Applications

• Lourens et al. (2016) investigated derivatives of 6-aryl-1,6-dihydro-1,3,5-triazine-2,4-diamines for their antiplasmodial activity. Their study is crucial for understanding the potential medical applications of such compounds (Lourens et al., 2016).

Material Science

• Research by Li et al. (2017) explored the synthesis of polyimides from triazine-based diamines, including those similar to this compound. They focused on the solubility, electrochemical behavior, and thermal stability of these polyimides, offering valuable insights for material science applications (Li et al., 2017).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, many triazine derivatives exhibit biological activity and can interact with various enzymes and receptors.

Future Directions

Research into triazine and nitrophenyl derivatives is ongoing, with many potential applications in fields like medicinal chemistry, materials science, and agricultural chemistry.